Cas no 17760-13-3 (Silane,trichloro(trichloromethyl)-)

• Product Name: Silane,trichloro(trichloromethyl)-
• CAS No: 17760-13-3
• MF: CCl₆Si
• MW: 252.814195632935
• MDL: MFCD00053229
• CID: 210080
• PubChem ID: 87297
• Update Time: 2025-07-22

Silane,trichloro(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Silane,trichloro(trichloromethyl)-
• TRICHLOROMETHYLTRICHLOROSILANE
• (trichloromethyl)trichlorosilane
• (Trichlorosilyl)trichloromethane
• IN TOLUENE
• Trichlormethyltrichlorsilan
• trichloro(trichloromethyl)-silan
• TRICHLORO(TRICHLOROMETHYL)SILANE
• Trichloromethyltrichlorosilaneintoluene
• Trichlor-trichlormethyl-silan
• G7U45GV5FL
• NS00052861
• YWUUHVWMPSPGQO-UHFFFAOYSA-N
• SCHEMBL1673499
• Silane, trichloro(trichloromethyl)-
• MFCD00053229
• EINECS 241-747-4
• DTXSID8066262
• Trichloromethyltrichlorosilane 50% in toluene
• 17760-13-3
• 50% IN TOLUENE
• Trichloromethyltrichlorosilane50%intoluene

• MDL： MFCD00053229
• Inchi： 1S/CCl6Si/c2-1(3,4)8(5,6)7
• InChI Key： YWUUHVWMPSPGQO-UHFFFAOYSA-N
• SMILES： Cl[Si](C(Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 249.79000
• Monoisotopic Mass: 249.79
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.695
• Melting Point: 112-115 °C(lit.)
• Boiling Point: 155 °C
• Flash Point: 7°C
• Refractive Index: 1.508
• PSA: 0.00000
• LogP: 3.97100

Silane,trichloro(trichloromethyl)- Security Information

• Hazardous Material transportation number：UN 2924
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R14; R34
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on Silane,trichloro(trichloromethyl)-

Professional Introduction to Silane, trichloro(trichloromethyl)- (CAS No. 17760-13-3)

Compound Silane, trichloro(trichloromethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 17760-13-3, is a significant intermediate in the field of organosilicon chemistry. This compound, characterized by its trichloro(trichloromethyl) functional group, has garnered considerable attention due to its versatile applications in synthetic chemistry, material science, and pharmaceutical development. The unique structural and chemical properties of this silane make it a valuable building block for various high-performance materials and functional molecules.

The molecular structure of Silane, trichloro(trichloromethyl)- consists of a silicon atom bonded to three chlorine atoms and one trichloromethyl group. This configuration imparts a high reactivity, enabling the compound to participate in a wide range of chemical reactions such as hydrosilylation, cross-coupling, and polymerization. The presence of multiple chlorine substituents enhances its utility in nucleophilic substitution reactions, making it a preferred choice for synthesizing complex organic molecules.

In recent years, the applications of Silane, trichloro(trichloromethyl)- have expanded significantly, particularly in the development of advanced materials. Researchers have leveraged its reactivity to create novel siloxane-based polymers with enhanced thermal stability and mechanical strength. These polymers find applications in coatings, adhesives, and composites used in aerospace and automotive industries. The ability of this silane to form stable Si-C bonds has also been exploited in the synthesis of silicon-containing drugs and agrochemicals, where its structural integrity is crucial for biological activity.

One of the most notable advancements involving Silane, trichloro(trichloromethyl)- is its role in catalytic processes. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon and carbon-heteroatom bonds with high selectivity and yield. This has opened new avenues for the synthesis of complex organic molecules, including pharmaceutical intermediates and fine chemicals. The compound's ability to stabilize reactive intermediates has made it indispensable in modern synthetic methodologies.

The pharmaceutical industry has also benefited from the unique properties of Silane, trichloro(trichloromethyl)-. Researchers have utilized this compound to develop novel drug candidates with improved pharmacokinetic profiles. For instance, silanes have been incorporated into prodrugs designed to enhance bioavailability and target specificity. The chlorine atoms in its structure can be selectively removed under physiological conditions, releasing the active pharmaceutical ingredient at the desired site of action. This approach has shown promise in treating various diseases, including cancer and infectious disorders.

In addition to its applications in pharmaceuticals and materials science, Silane, trichloro(trichloromethyl)- has found utility in nanotechnology. Its ability to form stable monolayers on surfaces has been exploited in the development of self-assembled monolayers (SAMs) for sensor applications. These SAMs exhibit high sensitivity and selectivity towards various analytes, making them valuable tools for environmental monitoring and biomedical diagnostics. The compound's compatibility with other organosilicon derivatives has also enabled the creation of hybrid materials with tailored properties for advanced technological applications.

The synthesis of Silane, trichloro(trichloromethyl)- typically involves the reaction of trimethylchlorosilane with chloromethyl chlorides under controlled conditions. Recent improvements in synthetic methodologies have enhanced the efficiency and scalability of this process, making it more accessible for industrial applications. Advances in catalytic systems have also reduced byproduct formation, improving overall yield and sustainability.

Ongoing research continues to explore new applications for Silane, trichloro(trichloromethyl)-, particularly in renewable energy technologies. Its role as a precursor for silicon-based solar cells and battery materials has been investigated extensively. The compound's ability to form stable Si-Si bonds makes it a promising candidate for creating high-performance silicon nanowires and thin films used in energy storage devices. These developments highlight its potential contribution to sustainable energy solutions.

In conclusion, Silane, trichloro(trichloromethyl)- (CAS No. 17760-13-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties have enabled advancements in material science, pharmaceutical development, catalysis, and nanotechnology. As research continues to uncover new possibilities for this versatile silane derivative, its significance is expected to grow further, driving innovation across multiple industries.